Cas no 1452-17-1 (Isothiazole-3-carbonitrile)

Isothiazole-3-carbonitrile structure
Isothiazole-3-carbonitrile structure
Product Name:Isothiazole-3-carbonitrile
CAS No:1452-17-1
MF:C4H2N2S
MW:110.137078762054
MDL:MFCD15529707
CID:1006126
PubChem ID:19428934
Update Time:2025-04-20

Isothiazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Isothiazole-3-carbonitrile
    • 3-Isothiazolecarbonitrile
    • 3-Cyan-isothiazol
    • 3-Cyanoisothiazole
    • ANW-65668
    • CTK8C0995
    • PubChem20163
    • SureCN1995666
    • 3-Cyanoisothiazole, 1,2-Thiazole-3-carbonitrile
    • F14136
    • 1,2-thiazole-3-carbonitrile
    • SY065706
    • 1452-17-1
    • AKOS016005439
    • Z1255498705
    • MFCD15529707
    • J-521603
    • cyano isothiazole
    • DTXSID30598743
    • DB-063594
    • EN300-199588
    • SCHEMBL1995666
    • PS-5052
    • BAA45217
    • CS-0214859
    • GEO-04061
    • A850033
    • Isothiazole-3-carbonitrile97%
    • Isothiazole-3-carbonitrile 97%
    • MDL: MFCD15529707
    • Inchi: 1S/C4H2N2S/c5-3-4-1-2-7-6-4/h1-2H
    • InChI Key: RKKGUHKROGFETL-UHFFFAOYSA-N
    • SMILES: S1C=CC(C#N)=N1

Computed Properties

  • Exact Mass: 109.99386925g/mol
  • Monoisotopic Mass: 109.99386925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 64.9Ų

Isothiazole-3-carbonitrile Security Information

  • Storage Condition:Sealed in dry,2-8°C

Isothiazole-3-carbonitrile Pricemore >>

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